Cas no 18125-24-1 (Benzo[f]quinoline-3-carbonitrile)
18125-24-1 structure
Product Name:Benzo[f]quinoline-3-carbonitrile
CAS No:18125-24-1
MF:C14H8N2
MW:204.226722717285
CID:237630
PubChem ID:277730
Update Time:2025-04-19
Benzo[f]quinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinoline-3-carbonitrile
- 2-cyano-5,6-benzoquinoline
- 3-Cyan-benzo< f> chinolin
- AC1L5ML0
- AC1Q4RT3
- AG-E-31301
- AR-1H9023
- Benzo< f> chinolin-3-carbonitril
- CTK0I4312
- NSC126697
- 18125-24-1
- NSC-126697
- DTXSID60298880
- SCHEMBL15413744
-
- Inchi: 1S/C14H8N2/c15-9-11-6-7-13-12-4-2-1-3-10(12)5-8-14(13)16-11/h1-8H
- InChI Key: QAUWDZGWYCICEZ-UHFFFAOYSA-N
- SMILES: N1C(C#N)=CC=C2C=1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 204.06884
- Monoisotopic Mass: 204.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 428.7°Cat760mmHg
- Flash Point: 140.1°C
- Refractive Index: 1.728
- PSA: 36.68
- LogP: 3.25968
Benzo[f]quinoline-3-carbonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
18125-24-1 (Benzo[f]quinoline-3-carbonitrile) Related Products
- 10590-69-9(4-Methylquinoline-2-carbonitrile)
- 36193-65-4(1H-Indole-2-carbonitrile)
- 26947-41-1(Isoquinoline-3-carbonitrile)
- 1436-43-7(Quinoline-2-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk